Cas no 2089698-95-1 (methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate)

• Product Name: methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate
• CAS No: 2089698-95-1
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 5267545
• Update Time: 2025-06-07

methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-2-(pyrrolo[2,1-f][1,2,4]triazin-7-yl)acetate
• Pyrrolo[2,1-f][1,2,4]triazine-7-acetic acid, α-amino-, methyl ester
• methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate

• Inchi： 1S/C9H10N4O2/c1-15-9(14)8(10)7-3-2-6-4-11-5-12-13(6)7/h2-5,8H,10H2,1H3
• InChI Key： ITPBQSVDKDSHNJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1=CC=C2C=NC=NN12)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: -0.6
• Topological Polar Surface Area: 82.5

Additional information on methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate

Methyl 2-Amino-2-{Pyrrolo[2,1-f][1,2,4]Triazin-7-yl}acetate: An Overview of a Promising Compound (CAS No. 2089698-95-1)

Methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate (CAS No. 2089698-95-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of various diseases and conditions. The unique structural features and chemical properties of methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate make it an intriguing candidate for further investigation and development.

The chemical structure of methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate is characterized by a pyrrolo[2,1-f][1,2,4]triazine core linked to an acetate ester through an amino group. This structure provides a foundation for its potential biological activities. Recent studies have shown that compounds with similar structural motifs exhibit a range of pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

In the context of medicinal chemistry, the synthesis and characterization of methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate have been extensively explored. Researchers have employed various synthetic routes to produce this compound efficiently and in high yields. One notable method involves the reaction of 7-chloropyrrolo[2,1-f][1,2,4]triazine with an appropriate amino acid derivative followed by esterification. This approach not only simplifies the synthesis process but also allows for the preparation of structurally related analogs for further biological evaluation.

The biological activity of methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate has been evaluated in several in vitro and in vivo models. Preliminary studies have demonstrated its potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has shown promising results in reducing oxidative stress and protecting cells from damage caused by reactive oxygen species (ROS). These findings suggest that methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate has also been investigated for its potential anti-cancer properties. In vitro studies using cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has been found to target key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways. These results indicate that methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate may have applications in cancer therapy as a novel chemotherapeutic agent.

In the realm of neuroprotection, recent research has highlighted the potential of methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate to protect neurons from damage caused by neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can reduce neuroinflammation and promote neuronal survival by modulating microglial activation and reducing the production of neurotoxic factors. These findings open up new avenues for the development of neuroprotective drugs based on this molecular scaffold.

The safety profile of methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and to optimize its use in clinical settings.

In conclusion, methyl 2-amino-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}acetate (CAS No. 2089698-95-1) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.